3-Nitro-2-propoxybenzoic acid

• CAS No.: 75024-21-4
• Molecular Formula: C10H11NO5
• Molecular Weight: 225.20 g/mol
• IUPAC Name: 3-nitro-2-propoxybenzoic acid
• InChI: InChI=1S/C10H11NO5/c1-2-6-16-9-7(10(12)13)4-3-5-8(9)11(14)15/h3-5H,2,6H2,1H3,(H,12,13)
• InChI Key: SYFPIQBALPNLAJ-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=C(C=CC=C1[N+](=O)[O-])C(=O)O

Description

3-Nitro-2-propoxybenzoic acid is a nitro-substituted benzoic acid derivative characterized by a propoxy group (-OCH₂CH₂CH₃) at the 2-position and a nitro group (-NO₂) at the 3-position of the aromatic ring. The propoxy group likely enhances lipophilicity compared to smaller alkoxy substituents (e.g., methoxy), influencing applications in organic synthesis or pharmaceutical intermediates .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key differences between 3-nitro-2-propoxybenzoic acid and its analogs based on available evidence:

Compound	Substituents	Molecular Formula	Key Properties/Applications	Synthesis Highlights
3-Nitro-2-propoxybenzoic acid	-NO₂ (3), -OCH₂CH₂CH₃ (2)	C₁₀H₁₁NO₅ (inferred)	Likely high lipophilicity; potential use in metal coordination or drug intermediates.	Not explicitly described; inferred via nitration of 2-propoxybenzoic acid .
3-Nitrobenzoic acid	-NO₂ (3), -COOH (1)	C₇H₅NO₄	Water-soluble sodium salt (CAS 827-95-2); used in foundry/metal treatment. Melting point: 142°C .	Nitration of benzoic acid derivatives using HNO₃/H₂SO₄ .
3-Methoxy-2-nitrobenzoic acid	-NO₂ (2), -OCH₃ (3)	C₈H₇NO₅	Recrystallized from ethanol; intermediate in macrocyclic chemistry.	Nitration of 3-methoxybenzoic acid at 45°C with HNO₃/H₂SO₄ .
3-Ethyl-2-nitrobenzoic acid	-NO₂ (2), -CH₂CH₃ (3)	C₉H₉NO₄	Molecular weight: 195.17 g/mol; reagent-grade availability (CAS 35193-44-3) .	Ethyl-substituted precursor nitration; commercial synthesis for specialty chemicals .

Key Findings:

Substituent Effects on Solubility: The propoxy group in 3-nitro-2-propoxybenzoic acid likely increases solubility in non-polar solvents compared to 3-nitrobenzoic acid (sodium salt), which is water-soluble . Methoxy and ethyl substituents (e.g., in 3-methoxy-2-nitrobenzoic acid and 3-ethyl-2-nitrobenzoic acid) balance polarity and lipophilicity, favoring recrystallization in ethanol .

Synthetic Pathways: Nitration of alkoxy-substituted benzoic acids (e.g., 3-methoxybenzoic acid) requires controlled temperatures (40–45°C) and HNO₃/H₂SO₄ mixtures to avoid over-nitration . Commercial synthesis of ethyl-substituted analogs (e.g., 3-ethyl-2-nitrobenzoic acid) involves specialized suppliers, suggesting scalability challenges for bulk production .

Functional Applications :

• 3-Nitrobenzoic acid is industrially relevant for metal treatment, while 3-methoxy-2-nitrobenzoic acid serves as a precursor in macrocyclic chemistry .
• 3-Nitro-2-propoxybenzoic acid ’s extended alkoxy chain may enhance binding affinity in coordination complexes or drug delivery systems, though empirical data are lacking.